B-Hydroxypropionic acid
B-Hydroxypropionic acid
3-hydroxypropionic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens attached to the terminal carbon is replaced by a hydroxy group. It has a role as an Escherichia coli metabolite and a human metabolite. It is a 3-hydroxy monocarboxylic acid and an omega-hydroxy fatty acid. It derives from a propionic acid. It is a conjugate acid of a 3-hydroxypropionate.
Hydroxypropionic acid, also known as 3-hydroxypropionate or hydracrylic acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Hydroxypropionic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Hydroxypropionic acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, hydroxypropionic acid is primarily located in the cytoplasm. In humans, hydroxypropionic acid is involved in the propanoate metabolism pathway. Hydroxypropionic acid is also involved in a few metabolic disorders, which include the malonic aciduria pathway, the methylmalonic aciduria due to cobalamin-related disorders pathway, and malonyl-CoA decarboxylase deficiency. Outside of the human body, hydroxypropionic acid can be found in a number of food items such as ginger, common thyme, flaxseed, and alfalfa. This makes hydroxypropionic acid a potential biomarker for the consumption of these food products. Hydroxypropionic acid is a potentially toxic compound. Hydroxypropionic acid has been found to be associated with the diseases known as branched-chain keto acid dehydrogenase kinase deficiency; hydroxypropionic acid has also been linked to several inborn metabolic disorders including propionic acidemia and biotinidase deficiency.
Hydroxypropionic acid, also known as 3-hydroxypropionate or hydracrylic acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Hydroxypropionic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Hydroxypropionic acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, hydroxypropionic acid is primarily located in the cytoplasm. In humans, hydroxypropionic acid is involved in the propanoate metabolism pathway. Hydroxypropionic acid is also involved in a few metabolic disorders, which include the malonic aciduria pathway, the methylmalonic aciduria due to cobalamin-related disorders pathway, and malonyl-CoA decarboxylase deficiency. Outside of the human body, hydroxypropionic acid can be found in a number of food items such as ginger, common thyme, flaxseed, and alfalfa. This makes hydroxypropionic acid a potential biomarker for the consumption of these food products. Hydroxypropionic acid is a potentially toxic compound. Hydroxypropionic acid has been found to be associated with the diseases known as branched-chain keto acid dehydrogenase kinase deficiency; hydroxypropionic acid has also been linked to several inborn metabolic disorders including propionic acidemia and biotinidase deficiency.
Brand Name:
Vulcanchem
CAS No.:
503-66-2
VCID:
VC0145831
InChI:
InChI=1S/C3H6O3/c4-2-1-3(5)6/h4H,1-2H2,(H,5,6)
SMILES:
C(CO)C(=O)O
Molecular Formula:
C3H6O3
Molecular Weight:
90.08 g/mol
B-Hydroxypropionic acid
CAS No.: 503-66-2
Reference Standards
VCID: VC0145831
Molecular Formula: C3H6O3
Molecular Weight: 90.08 g/mol
CAS No. | 503-66-2 |
---|---|
Product Name | B-Hydroxypropionic acid |
Molecular Formula | C3H6O3 |
Molecular Weight | 90.08 g/mol |
IUPAC Name | 3-hydroxypropanoic acid |
Standard InChI | InChI=1S/C3H6O3/c4-2-1-3(5)6/h4H,1-2H2,(H,5,6) |
Standard InChIKey | ALRHLSYJTWAHJZ-UHFFFAOYSA-N |
SMILES | C(CO)C(=O)O |
Canonical SMILES | C(CO)C(=O)O |
Melting Point | 25°C |
Physical Description | Solid |
Description | 3-hydroxypropionic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens attached to the terminal carbon is replaced by a hydroxy group. It has a role as an Escherichia coli metabolite and a human metabolite. It is a 3-hydroxy monocarboxylic acid and an omega-hydroxy fatty acid. It derives from a propionic acid. It is a conjugate acid of a 3-hydroxypropionate. Hydroxypropionic acid, also known as 3-hydroxypropionate or hydracrylic acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Hydroxypropionic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Hydroxypropionic acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, hydroxypropionic acid is primarily located in the cytoplasm. In humans, hydroxypropionic acid is involved in the propanoate metabolism pathway. Hydroxypropionic acid is also involved in a few metabolic disorders, which include the malonic aciduria pathway, the methylmalonic aciduria due to cobalamin-related disorders pathway, and malonyl-CoA decarboxylase deficiency. Outside of the human body, hydroxypropionic acid can be found in a number of food items such as ginger, common thyme, flaxseed, and alfalfa. This makes hydroxypropionic acid a potential biomarker for the consumption of these food products. Hydroxypropionic acid is a potentially toxic compound. Hydroxypropionic acid has been found to be associated with the diseases known as branched-chain keto acid dehydrogenase kinase deficiency; hydroxypropionic acid has also been linked to several inborn metabolic disorders including propionic acidemia and biotinidase deficiency. |
Synonyms | 3-hydroxypropanoic acid 3-hydroxypropionate 3-hydroxypropionic acid beta-lactic acid hydracrylic acid |
PubChem Compound | 68152 |
Last Modified | Nov 11 2021 |
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